Cas no 818374-78-6 (2'-deoxy-2'-fluoro-2'-C-methyladenosine)

2'-deoxy-2'-fluoro-2'-C-methyladenosine structure
818374-78-6 structure
Product Name:2'-deoxy-2'-fluoro-2'-C-methyladenosine
CAS No:818374-78-6
MF:C11H14FN5O3
MW:283.258965015411
CID:844245
PubChem ID:15955633
Update Time:2025-04-19

2'-deoxy-2'-fluoro-2'-C-methyladenosine Chemical and Physical Properties

Names and Identifiers

    • 2'-deoxy-2'-fluoro-2'-C-methyladenosine
    • CS-0055696
    • 818374-78-6
    • 5-(6-Amino-purin-9-yl)-4-fluoro-2-hydroxymethyl-4-methyl-tetrahydro-furan-3-ol
    • (2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)-4-methyl-tetrahydrofuran-3-ol
    • CHEMBL206433
    • SCHEMBL465643
    • (2R,3R,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)-4-methyltetrahydrofuran-3-ol
    • (2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)-4-methyloxolan-3-ol
    • (2R,3R,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)-4-methyloxolan-3-ol
    • Inchi: 1S/C11H14FN5O3/c1-11(12)7(19)5(2-18)20-10(11)17-4-16-6-8(13)14-3-15-9(6)17/h3-5,7,10,18-19H,2H2,1H3,(H2,13,14,15)/t5-,7-,10-,11-/m1/s1
    • InChI Key: FHAQINGPLIOVHX-YRKGHMEHSA-N
    • SMILES: F[C@]1(C)[C@@H]([C@@H](CO)O[C@H]1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

  • Exact Mass: 283.10806749g/mol
  • Monoisotopic Mass: 283.10806749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 119Ų

2'-deoxy-2'-fluoro-2'-C-methyladenosine Related Literature

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